Ritalinic acid
Ritalinic acid
Ritalinic acid, also known as ritalinate, belongs to the class of organic compounds known as aralkylamines. These are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group. Ritalinic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Ritalinic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, ritalinic acid is primarily located in the cytoplasm.
Ritalinic acid is a monocarboxylic acid that is phenylacetic acid substituted by a piperidin-2-yl group at position 2. It is a metabolite of the drug methylphenidate. It has a role as a marine xenobiotic metabolite and a drug metabolite. It is a monocarboxylic acid and a member of piperidines.
Ritalinic acid is a monocarboxylic acid that is phenylacetic acid substituted by a piperidin-2-yl group at position 2. It is a metabolite of the drug methylphenidate. It has a role as a marine xenobiotic metabolite and a drug metabolite. It is a monocarboxylic acid and a member of piperidines.
Brand Name:
Vulcanchem
CAS No.:
19395-41-6
VCID:
VC0098154
InChI:
InChI=1S/C13H17NO2/c15-13(16)12(10-6-2-1-3-7-10)11-8-4-5-9-14-11/h1-3,6-7,11-12,14H,4-5,8-9H2,(H,15,16)
SMILES:
C1CCNC(C1)C(C2=CC=CC=C2)C(=O)O
Molecular Formula:
C13H17NO2
Molecular Weight:
219.28 g/mol
Ritalinic acid
CAS No.: 19395-41-6
Main Products
VCID: VC0098154
Molecular Formula: C13H17NO2
Molecular Weight: 219.28 g/mol
| CAS No. | 19395-41-6 |
|---|---|
| Product Name | Ritalinic acid |
| Molecular Formula | C13H17NO2 |
| Molecular Weight | 219.28 g/mol |
| IUPAC Name | 2-phenyl-2-piperidin-2-ylacetic acid |
| Standard InChI | InChI=1S/C13H17NO2/c15-13(16)12(10-6-2-1-3-7-10)11-8-4-5-9-14-11/h1-3,6-7,11-12,14H,4-5,8-9H2,(H,15,16) |
| Standard InChIKey | INGSNVSERUZOAK-UHFFFAOYSA-N |
| SMILES | C1CCNC(C1)C(C2=CC=CC=C2)C(=O)O |
| Canonical SMILES | C1CCNC(C1)C(C2=CC=CC=C2)C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Ritalinic acid, also known as ritalinate, belongs to the class of organic compounds known as aralkylamines. These are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group. Ritalinic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Ritalinic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, ritalinic acid is primarily located in the cytoplasm. Ritalinic acid is a monocarboxylic acid that is phenylacetic acid substituted by a piperidin-2-yl group at position 2. It is a metabolite of the drug methylphenidate. It has a role as a marine xenobiotic metabolite and a drug metabolite. It is a monocarboxylic acid and a member of piperidines. |
| Synonyms | alpha-phenyl-2-piperidineacetic acid ritalinic acid ritalinic acid, (R*,R*)-(+-)-isome |
| PubChem Compound | 86863 |
| Last Modified | Nov 11 2021 |
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